Cas no 158120-42-4 (5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-)
158120-42-4 structure
Product Name:5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-
CAS No:158120-42-4
MF:C15H9N3O2
MW:263.250862836838
CID:153391
PubChem ID:190911
Update Time:2025-04-19
5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl-
- 2-phenyl-[1,2,4]triazolo[1,5-c][1,3]benzoxazin-5-one
- 2-Phenyl-1,2,4-triazolo(1,5-c)(1,3)benzoxazin-5-one
- 2-Ptbo
- 158120-42-4
- DTXSID00166377
- CHEMBL302372
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- Inchi: 1S/C15H9N3O2/c19-15-18-14(11-8-4-5-9-12(11)20-15)16-13(17-18)10-6-2-1-3-7-10/h1-9H
- InChI Key: YEILPXZRUKXLGV-UHFFFAOYSA-N
- SMILES: O1C(N2C(C3C=CC=CC1=3)=NC(C1C=CC=CC=1)=N2)=O
Computed Properties
- Exact Mass: 263.06957
- Monoisotopic Mass: 263.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 57Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 554.8°Cat760mmHg
- Flash Point: 289.3°C
- Refractive Index: 1.734
- PSA: 57.01
5H-[1,2,4]Triazolo[1,5-c][1,3]benzoxazin-5-one,2-phenyl- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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